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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ampholine is the trade name for a complex mixture of polyamino polycarboxylic acids used to

establish stable pH gradients in biochemical separation techniques, most notably isoelectric

focusing (IEF). Due to its nature as a variable mixture rather than a single defined compound,

comprehensive toxicological data is limited. However, available safety data sheets (SDS) and

product information indicate a low level of hazard when handled appropriately in a laboratory

setting. This guide provides a detailed overview of the known safety information, handling

precautions, and emergency procedures for Ampholine carrier ampholytes.

Chemical and Physical Properties
Ampholine solutions are typically supplied as 40% (w/v) aqueous solutions. They are

composed of a heterogeneous mixture of small, synthetic polyamino polycarboxylic acids with

varying isoelectric points (pI).

Table 1: Summary of Physical and Chemical Properties
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Property Data Reference

CAS Number 37348-94-0 [1][2][3]

Appearance Clear, aqueous solution [4]

Molecular Weight
Mixture of low molecular

weight compounds
N/A

Boiling Point Data not available [2][5]

Melting Point Data not available [2][5]

Flash Point Data not available [2][5]

Solubility Soluble in water N/A

Storage Temperature 2-8°C [5]

Safety and Toxicity Data
Quantitative toxicological data for Ampholine, such as LD50 (median lethal dose) or LC50

(median lethal concentration), are largely unavailable in publicly accessible safety data sheets.

This is likely due to the variable composition of the product. However, some studies and safety

assessments provide a general overview of its toxicological profile.

Table 2: Summary of Toxicological Information
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Endpoint Data Reference

Acute Oral Toxicity Data not available [5]

Acute Dermal Toxicity Data not available [5]

Acute Inhalation Toxicity Data not available [5]

Skin Corrosion/Irritation May cause mild irritation. N/A

Eye Damage/Irritation May cause mild irritation. N/A

Carcinogenicity Data not available [5]

Mutagenicity Data not available [5]

Reproductive Toxicity Data not available [5]

Specific Target Organ Toxicity Data not available [5]

One study reported that acute toxicity tests in guinea pigs were negative, suggesting low

toxicity.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to proper laboratory protocols is essential for the safe handling of Ampholine. The

following sections detail the recommended procedures for routine use, spill management, and

first aid.

Standard Handling Protocol
This workflow outlines the necessary steps for safely handling Ampholine in a laboratory

setting.
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Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)

Work in a designated area

Avoid contact with skin and eyes

Do not inhale aerosols or mists

Use appropriate labware

Store properly at 2-8°C

Clean work area

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Standard Handling Workflow for Ampholine.

Emergency Spill Response Protocol
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In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.

Immediate Actions

Cleanup Procedure

Disposal

Spill Occurs

Evacuate immediate area

Alert others in the vicinity

Ensure adequate ventilation

Don appropriate PPE

Contain the spill with absorbent material

Collect absorbed material into a sealed container

Clean the spill area with soap and water

Label waste container appropriately

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Emergency Spill Response Workflow.
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First Aid Measures
The following diagram outlines the immediate first aid steps to be taken in case of exposure to

Ampholine.[5]

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air Remove contaminated clothing Rinse cautiously with water for at least 15 minutes Rinse mouth with water

Seek medical attention if symptoms persist Rinse skin with plenty of water Remove contact lenses, if present and easy to do

Continue rinsing

Seek medical attention

Do NOT induce vomiting

Seek medical attention

Click to download full resolution via product page

First Aid Procedures for Ampholine Exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Ampholine
solutions.[5]

Eye Protection: Tightly fitting safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: Laboratory coat and appropriate protective clothing.

Respiratory Protection: Generally not required with adequate ventilation. If aerosols or mists

are generated, a NIOSH-approved respirator may be necessary.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13383824/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ampholine-safety-and-handling
https://www.lookchem.com/casno37348-94-0.html
https://www.benchchem.com/product/b13383824/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ampholine-safety-and-handling
https://www.benchchem.com/product/b13383824/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ampholine-safety-and-handling
https://www.benchchem.com/product/b13383824/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ampholine-safety-and-handling
https://www.lookchem.com/casno37348-94-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ampholine carrier ampholytes are essential reagents in many biochemical laboratories and

are considered to have a low hazard profile. However, as with all chemicals, adherence to safe

handling practices is crucial. This guide provides a comprehensive overview of the available

safety data and recommended procedures for the use of Ampholine. Researchers, scientists,

and drug development professionals should always consult the specific safety data sheet

provided by the manufacturer before use and ensure that appropriate engineering controls and

personal protective equipment are in place. The general lack of quantitative toxicity data

underscores the importance of minimizing exposure through careful handling and the use of

appropriate protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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